Cas no 1388096-37-4 ((1R,2R)-2-Trifluoromethyl-cyclohexylamine)
(1R,2R)-2-Trifluoromethyl-cyclohexylamine is a chiral cyclohexylamine derivative featuring a trifluoromethyl group at the 2-position. Its stereospecific (1R,2R) configuration makes it a valuable building block in asymmetric synthesis, particularly for pharmaceuticals and agrochemicals. The trifluoromethyl group enhances metabolic stability and lipophilicity, influencing bioavailability and binding affinity in bioactive compounds. This compound is useful in the preparation of enantiomerically pure intermediates, leveraging its rigid cyclohexane backbone for stereocontrol. High optical purity and well-defined stereochemistry ensure reproducibility in research and industrial applications. Its utility extends to catalysis and ligand design, where the trifluoromethyl group can modulate electronic properties. Proper handling under inert conditions is recommended due to potential sensitivity.
1388096-37-4 structure
Product Name:(1R,2R)-2-Trifluoromethyl-cyclohexylamine
CAS No:1388096-37-4
MF:C7H12F3N
MW:167.172092437744
MDL:MFCD22520621
CID:5169771
Update Time:2025-06-07
(1R,2R)-2-Trifluoromethyl-cyclohexylamine Chemical and Physical Properties
Names and Identifiers
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- (1R,2R)-2-Trifluoromethyl-cyclohexylamine
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- MDL: MFCD22520621
- Inchi: 1S/C7H12F3N/c8-7(9,10)5-3-1-2-4-6(5)11/h5-6H,1-4,11H2/t5-,6-/m1/s1
- InChI Key: KHKJUJGNSSJMED-PHDIDXHHSA-N
- SMILES: [C@@H]1(N)CCCC[C@H]1C(F)(F)F
(1R,2R)-2-Trifluoromethyl-cyclohexylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1123440-250mg |
(1R,2R)-2-Trifluoromethyl-cyclohexylamine |
1388096-37-4 | 95% | 250mg |
$940 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1123440-500mg |
(1R,2R)-2-Trifluoromethyl-cyclohexylamine |
1388096-37-4 | 95% | 500mg |
$1765 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1123440-1g |
(1R,2R)-2-Trifluoromethyl-cyclohexylamine |
1388096-37-4 | 95% | 1g |
$2975 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1123440-5g |
(1R,2R)-2-Trifluoromethyl-cyclohexylamine |
1388096-37-4 | 95% | 5g |
$11115 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1123440-500mg |
(1R,2R)-2-Trifluoromethyl-cyclohexylamine |
1388096-37-4 | 95% | 500mg |
$1765 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1123440-250mg |
(1R,2R)-2-Trifluoromethyl-cyclohexylamine |
1388096-37-4 | 95% | 250mg |
$940 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1123440-5g |
(1R,2R)-2-Trifluoromethyl-cyclohexylamine |
1388096-37-4 | 95% | 5g |
$11115 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1123440-1g |
(1R,2R)-2-Trifluoromethyl-cyclohexylamine |
1388096-37-4 | 95% | 1g |
$2975 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1123440-500mg |
(1R,2R)-2-Trifluoromethyl-cyclohexylamine |
1388096-37-4 | 95% | 500mg |
$1765 | 2025-02-24 | |
| eNovation Chemicals LLC | Y1123440-250mg |
(1R,2R)-2-Trifluoromethyl-cyclohexylamine |
1388096-37-4 | 95% | 250mg |
$940 | 2025-02-24 |
(1R,2R)-2-Trifluoromethyl-cyclohexylamine Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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